2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid

• IUPAC Name: 2,3,4,5-tetrachloro-6-(pyrrolidine-1-carbonyl)benzoic acid
• InChI: InChI=1S/C12H9Cl4NO3/c13-7-5(11(18)17-3-1-2-4-17)6(12(19)20)8(14)10(16)9(7)15/h1-4H2,(H,19,20)
• InChI Key: KKDDSLVLKBQARB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)C(=O)O
• Molecular Formula: C12H9Cl4NO3
• Molecular Weight: 357.0 g/mol

Description

2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid, also known as TPB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis. TPB has been studied extensively for its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders.

Mechanism of Action

2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid works by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. By blocking PTP1B, this compound enhances insulin sensitivity and glucose uptake in cells. This leads to improved glucose homeostasis and reduced risk of metabolic disorders such as diabetes and obesity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models and cell culture studies. These include improved insulin sensitivity, increased glucose uptake, reduced inflammation, and decreased cancer cell proliferation. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid has several advantages for use in lab experiments. It is a potent and specific inhibitor of PTP1B, which makes it a valuable tool for studying the role of this protein in insulin signaling and glucose homeostasis. This compound is also relatively easy to synthesize and has good stability under a variety of conditions. However, this compound does have some limitations, including its potential toxicity and the need for careful control of dosage and exposure in animal studies.

Future Directions

There are several future directions for research on 2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid and its potential therapeutic applications. These include further studies on its mechanism of action and biochemical effects, as well as its efficacy and safety in human clinical trials. This compound may also have potential applications in the treatment of other metabolic disorders, such as fatty liver disease and cardiovascular disease. Additionally, this compound may be useful as a tool for studying the role of PTP1B in other physiological processes, such as immune function and cancer biology.

Scientific Research Applications

2,3,4,5-tetrachloro-6-(1-pyrrolidinylcarbonyl)benzoic acid has been widely used in scientific research to study the role of PTP1B in insulin signaling and glucose homeostasis. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. This compound has also been studied for its potential anti-inflammatory and anti-cancer properties.